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Compound of Interest

Compound Name: Hsd17B13-IN-59

Cat. No.: B12366065

Disclaimer: This document provides general guidance for handling Hsd17B13-IN-59, a potent
small molecule inhibitor. A specific Safety Data Sheet (SDS) for this compound is not publicly
available. Researchers must obtain the SDS from the vendor and consult their institution's
Environmental Health and Safety (EHS) department for specific handling and disposal
protocols. The information provided here is for investigational use only and is intended to
supplement, not replace, formal safety training and institutional protocols.

This guide is designed to provide researchers, scientists, and drug development professionals
with essential, immediate safety and logistical information for handling Hsd17B13-IN-59. By
providing clear procedural guidance, we aim to be a preferred source for laboratory safety and
chemical handling information.

Quantitative Safety Data

The following table summarizes typical quantitative safety data found in an SDS for a potent
small molecule inhibitor. Note: These values are illustrative and should be replaced with
compound-specific data from the official SDS for Hsd17B13-IN-59.
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Parameter Value Source
Formula C20H14CIN3O2 Vendor
Molecular Weight 363.8 g/mol Vendor
Physical State Solid Assumed
Boiling Point Not Determined SDS
Melting Point Not Determined SDS
Flash Point Not Applicable SDS
Explosion Limits Not Determined SDS
Odor Characteristic SDS

o No data available. Handle as a
Acute Toxicity SDS
potent compound.

Incompatible Materials Strong oxidizing agents SDS
Hazardous Decomposition Carbon oxides, nitrogen SDS
Products oxides, phosgene

Personal Protective Equipment (PPE)

A thorough hazard assessment is required to determine the appropriate PPE for handling
Hsd17B13-IN-59.[1][2] The following table outlines the minimum recommended PPE.[1][3][4]
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] Specifications and Best
Body Part Required PPE .
Practices

Wear two pairs of nitrile gloves
for incidental contact.[1] For
tasks with a higher risk of

o exposure, consider wearing

Hands Double Nitrile Gloves ) )

Silver Shield gloves under the
outer nitrile gloves.[1] Change
gloves immediately upon

contamination.

Must meet ANSI Z87.1
standards.[1][5] A face shield
Safety Glasses with Side should be worn in addition to
Eyes/Face )
Shields or Goggles safety glasses or goggles

when there is a splash hazard.

[3][5]

A fire-resistant lab coat is

recommended, especially
Body Laboratory Coat when working with flammable

solvents.[3] Ensure the coat is

fully buttoned.

Arisk assessment should
determine if respiratory
protection is necessary,
particularly when handling the
) ) compound as a powder
Respiratory Respirator (as needed) ) - ]
outside of a certified chemical
fume hood.[3][5] If required,
personnel must be fit-tested
and trained on the proper use

of the selected respirator.[5]

Shoes should fully cover the
Feet Closed-Toe Shoes feet to protect against spills

and falling objects.[3]
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Experimental Protocols: Handling and Operational
Plan

Adherence to standard operating procedures is critical when working with potent compounds
like Hsd17B13-IN-59.

3.1. Engineering Controls

 All work with the solid form of Hsd17B13-IN-59 should be conducted in a certified chemical
fume hood to minimize inhalation exposure.

» Use of a powder-containment balance enclosure is recommended for weighing the
compound.

3.2. Step-by-Step Handling Procedure

o Preparation: Before handling the compound, ensure all necessary PPE is donned correctly.
Prepare the work area within the chemical fume hood by lining it with absorbent, disposable
bench paper.

e Weighing: Carefully weigh the desired amount of Hsd17B13-IN-59 in a tared, sealed
container within a balance enclosure or chemical fume hood.

e Solubilization: Add the appropriate solvent to the container with the compound. Ensure the
container is securely capped and mix gently until the compound is fully dissolved.

o Use in Experiments: When using the solution, employ safe laboratory practices to avoid
splashes and aerosol generation.

o Decontamination: After use, decontaminate all surfaces and equipment that may have come
into contact with the compound using a suitable cleaning agent as recommended by your
institution's EHS.

3.3. Storage

o Store Hsd17B13-IN-59 in a cool, dry, and well-ventilated area away from incompatible
materials such as strong oxidizing agents.
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e The container should be tightly sealed and clearly labeled.

Disposal Plan

Proper disposal of chemical waste is essential for laboratory safety and environmental
protection.[6]

4.1. Waste Segregation

e Solid Waste: Items lightly contaminated with Hsd17B13-IN-59, such as gloves, paper towels,
and pipette tips, should be collected in a designated, labeled hazardous waste container.[7]

» Liquid Waste: Unused solutions and contaminated solvents should be collected in a
separate, clearly labeled hazardous waste container. Do not mix incompatible waste
streams.[8][9]

o Sharps: Chemically contaminated sharps, such as needles and razor blades, must be
disposed of in a designated, puncture-resistant sharps container.[9]

4.2. Container Management

o All waste containers must be kept closed except when adding waste.[10]
e Ensure all waste containers are clearly labeled with their contents.[6]
4.3. Final Disposal

» Arrange for the disposal of all hazardous waste through your institution's EHS department or
a licensed waste disposal service.[6]

o Empty containers must be triple-rinsed with a suitable solvent, and the rinsate collected as
hazardous waste, before the container can be disposed of as regular laboratory waste.[10]
[11] The label on the empty container should be defaced or removed.[10][11]

Visualizations

Diagram 1: Experimental Workflow for Handling Hsd17B13-IN-59
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Experimental Workflow for Hsd17B13-IN-59 Handling
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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